(E)-3-(2-Chloropyridin-4-yl)-1-[4-(6-fluoropyrimidin-4-yl)piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chloropyridin-4-yl)-1-[4-(6-fluoropyrimidin-4-yl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C16H15ClFN5O/c17-13-9-12(3-4-19-13)1-2-16(24)23-7-5-22(6-8-23)15-10-14(18)20-11-21-15/h1-4,9-11H,5-8H2/b2-1+
• InChI Key: QFUHKJJAHVLVQE-OWOJBTEDSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=NC=N2)F)C(=O)C=CC3=CC(=NC=C3)Cl
• Isomeric SMILES: C1CN(CCN1C2=CC(=NC=N2)F)C(=O)/C=C/C3=CC(=NC=C3)Cl
• Molecular Formula: C16H15ClFN5O
• Molecular Weight: 347.77 g/mol

Description

“(E)-3-(2-Chloropyridin-4-yl)-1-[4-(6-fluoropyrimidin-4-yl)piperazin-1-yl]prop-2-en-1-one” is a cell-permeable, highly potent, and reversible inhibitor of cytosolic phospholipase A2a (cPLA2a; IC₅₀ = 4.2 nM). It does not inhibit the activities of PLA IB and IIA groups even at higher concentrations (~250 µM).

Chemical Reactions Analysis

This compound is known to inhibit the activities of PLA IB and IIA groups even at higher concentrations (~250 µM). It diminishes the release of arachidonic acid (IC₅₀ = 24 nM), prostaglandin E2 (PGE2; IC₅₀ = 25 nM) and leukotriene C4 (IC₅₀ = 14 nM) in A23187 stimulated THP-1 cells.

Physical And Chemical Properties Analysis

The compound is an off-white powder. It is cell-permeable.

Mechanism of Action

The compound acts as a highly potent, and reversible inhibitor of cytosolic phospholipase A2a (cPLA2a; IC₅₀ = 4.2 nM). It also inhibits the lysophospholipase and esterase activity of cPLA2&alpha.

Safety and Hazards

The compound is shipped at ambient temperature or with blue ice or with dry ice. It should be stored at -20°C, protected from light. It should not be frozen. Following reconstitution, aliquot and freeze (-20°C).